Cas no 1099621-80-3 (4-(2-bromo-5-fluorophenyl)butan-2-amine)

• Product Name: 4-(2-bromo-5-fluorophenyl)butan-2-amine
• CAS No: 1099621-80-3
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 6033063
• PubChem ID: 43370427
• Update Time: 2025-07-23

4-(2-bromo-5-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-5-fluorophenyl)butan-2-amine
• EN300-1898058
• 1099621-80-3

• Inchi： 1S/C10H13BrFN/c1-7(13)2-3-8-6-9(12)4-5-10(8)11/h4-7H,2-3,13H2,1H3
• InChI Key： GLXYOHXSMLLMJG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CCC(C)N)F

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(2-bromo-5-fluorophenyl)butan-2-amine

Introduction to 4-(2-bromo-5-fluorophenyl)butan-2-amine (CAS No. 1099621-80-3)

4-(2-bromo-5-fluorophenyl)butan-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 1099621-80-3, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromine and fluorine substituents in its aromatic ring confers distinct electronic and steric properties, making it a valuable scaffold for medicinal chemists exploring structure-activity relationships (SAR).

The compound's core structure consists of a butan-2-amine moiety linked to a phenyl ring substituted at the 2-position with a bromine atom and at the 5-position with a fluorine atom. This specific arrangement not only influences its reactivity but also its interaction with biological targets. The amine group at the 2-position provides a site for further functionalization, enabling the synthesis of more complex derivatives tailored for specific pharmacological effects.

In recent years, 4-(2-bromo-5-fluorophenyl)butan-2-amine has been studied as a precursor in the synthesis of various bioactive molecules. Its utility extends to the development of kinase inhibitors, particularly those targeting tyrosine kinases, which play crucial roles in cancer signaling pathways. The bromine atom serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the introduction of aryl or heteroaryl groups into the molecule. These modifications can enhance binding affinity and selectivity towards target enzymes.

Moreover, the fluorine substituent at the 5-position of the phenyl ring is well-known for its ability to modulate metabolic stability and binding interactions. Fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles, including increased bioavailability and resistance to enzymatic degradation. This feature makes 4-(2-bromo-5-fluorophenyl)butan-2-amine an attractive building block for drug discovery campaigns aimed at optimizing these properties.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that 4-(2-bromo-5-fluorophenyl)butan-2-amine can effectively interact with protein targets through hydrophobic and electrostatic interactions. The presence of both bromine and fluorine atoms allows for multiple binding modes, increasing the likelihood of discovering potent inhibitors with high specificity. These insights are being leveraged to design novel molecules with improved therapeutic efficacy.

The synthesis of 4-(2-bromo-5-fluorophenyl)butan-2-amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromine and fluorine atoms, followed by nucleophilic substitution or condensation reactions to form the amine linkage. Recent methodologies have focused on greener synthetic routes, employing catalytic systems that minimize waste and improve atom economy.

In conclusion, 4-(2-bromo-5-fluorophenyl)butan-2-amine (CAS No. 1099621-80-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, coupled with its synthetic accessibility, make it a valuable tool for developing next-generation therapeutics. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a pivotal role in addressing unmet medical needs.